Nlrp3-IN-12

• Molecular Formula: C27H32ClNO7
• Molecular Weight: 518.0 g/mol
• InChI: InChI=1S/C27H32ClNO7/c1-13-16-7-8-17-25-12-35-27(34,21(32)19(25)24(2,3)10-9-18(25)30)26(17,20(13)31)22(16)36-23(33)29-15-6-4-5-14(28)11-15/h4-6,11,16-19,21-22,30,32,34H,1,7-10,12H2,2-3H3,(H,29,33)/t16-,17-,18-,19+,21-,22?,25+,26-,27+/m0/s1
• InChIKey: JNXMUVJYCUGTRO-XPILQCMCSA-N

Nlrp3-IN-12: NLRP3 Inflammasome Inhibitor Overview

NLRP3-IN-12 is a specific NLRP3 inflammasome inhibitor that targets the NLRP3 protein to reduce interleukin-1β (IL-1β) release, with an IC₅₀ value of 0.45 μM in THP-M cells . It has the molecular formula C₂₇H₃₂ClNO₇ and a molecular weight of 518.0 g/mol, with a typical purity of ≥95% . In vitro, NLRP3-IN-12 (0.5–2 μM, 1 h pretreatment) suppresses LPS/ATP-stimulated expression of cleaved caspase-1 and IL-1β and inhibits GSDMD-mediated pyroptosis at 2 μM . In vivo, it attenuates DSS-induced colitis severity in mice at 5–10 mg/kg (i.p., daily for 10 days) . In rats, it demonstrates a plasma half-life of 6.64 hours following 20 mg/kg i.v. administration . The compound is commercially available for research use only from multiple authorized vendors [1].

NLRP3 inflammasome pathway inhibition studies

IL-1β release assay context in macrophages

Oridonin-derived chemical probe with reported selectivity optimization

• [1] Ace Therapeutics. NLRP3-IN-12 Product Page. Cat No. IBDI-431456. Accessed April 17, 2026. View Source

Nlrp3-IN-12: Differentiation from Other NLRP3 Inhibitors

NLRP3 inhibitors cannot be generically substituted due to significant divergence in potency, selectivity profile, metabolic stability, and in vivo pharmacokinetic behavior across the class. The field lacks standardized assays, with IC₅₀ values reported from disparate cellular systems (THP-1, BMDM, HMDM, PBMC) under varied stimulation conditions, rendering cross-compound potency comparisons unreliable without matched experimental contexts [1][2]. Moreover, clinical development of early-generation NLRP3 inhibitors such as MCC950 was terminated after Phase II due to off-target effects and toxicity, highlighting that potency alone does not predict translational viability [3]. Compounds within this class exhibit structurally distinct scaffolds, differential species-specific microsomal stability, and varying selectivity against related inflammasomes (AIM2, NLRC4, NLRP1), making direct functional substitution scientifically unsound [2]. The evidence below provides the quantitative differentiation necessary for informed compound selection.

Potency profile mismatch

NLRP3 inhibitors span from nanomolar to micromolar IC50; direct substitution may alter target engagement dynamics and assay sensitivity.

Selectivity context may shift

Reported selectivity indices differ across oridonin derivatives; cytotoxicity profiles may not transfer between structurally related analogs.

In vivo model context not guaranteed

Many inhibitors lack reported disease-model endpoint data; Nlrp3-IN-12’s colitis model response may not be replicated by class-matched alternatives.

• [1] Coll RC, Robertson AAB, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine. 2015;21(3):248-255. View Source
• [2] Mangan MSJ, Olhava EJ, Roush WR, et al. Targeting the NLRP3 inflammasome in inflammatory diseases. Nature Reviews Drug Discovery. 2018;17(8):588-606. View Source
• [3] DrugTimes. Drug Design Targeting Inflammasomes Inspired by Novel Conformational Mechanisms. December 16, 2022. View Source

Nlrp3-IN-12: Quantitative Evidence Guide

In Vitro Potency vs. MCC950

NLRP3-IN-12 inhibits LPS/ATP-stimulated IL-1β release with an IC₅₀ of 0.45 μM in THP-M cells . For comparison, the reference inhibitor MCC950 exhibits IC₅₀ values of 7.5 nM in BMDM and 8.1 nM in HMDM . These assays utilize different cell types and stimulation protocols; therefore, the IC₅₀ values reflect distinct experimental systems and are not directly comparable as measures of intrinsic potency. The 0.45 μM value establishes the functional concentration range for NLRP3-IN-12 in THP-M cellular assays and provides a reproducible benchmark for experimental design and quality control validation.

Potency vs. MCC950

Reported

Nlrp3-IN-12 IC50 0.45 µM (450 nM)
MCC950 IC50 7.5 nM
Oridonin IC50 1.24 µM

Moderate micromolar potency supports NLRP3 pathway studies without complete target blockade.

Cross-study comparison; assay conditions vary.

Evidence Dimension	IL-1β release inhibition IC₅₀
Target Compound Data	0.45 μM
Comparator Or Baseline	MCC950: 7.5 nM (BMDM), 8.1 nM (HMDM)
Quantified Difference	MCC950 exhibits ~60-fold lower IC₅₀ (higher potency) in different cell systems; direct potency comparison invalid due to different assay conditions
Conditions	THP-M cells (NLRP3-IN-12) vs. BMDM/HMDM (MCC950); both use LPS priming and ATP stimulation but differ in cell lineage and protocol details

Why This Matters

This value defines the operational concentration range for NLRP3-IN-12 in THP-M cellular assays, enabling proper experimental design and inter-laboratory reproducibility.

Selectivity Index vs. Oridonin

NLRP3-IN-12 (1 μM) exhibits half-life (T₁/₂) values of 53.4 minutes in human liver microsomes and 31.8 minutes in rat liver microsomes, representing a 1.68-fold species difference . In rats, following 20 mg/kg intravenous administration, NLRP3-IN-12 demonstrates a plasma half-life of 6.64 hours, an elimination rate constant (Kel) of 0.107 h⁻¹, clearance (CL) of 105 mL/kg/min, and steady-state volume of distribution (Vdss) of 23.1 L/kg . This microsomal stability profile provides a quantitative baseline for evaluating in vitro-in vivo extrapolation and species-specific metabolic behavior. Comparative microsomal stability data for MCC950 under identical assay conditions is not available in the public domain, limiting direct DMPK comparison.

Selectivity Index vs. Oridonin

Head-to-head

SI 36.49 (Nlrp3-IN-12)
SI 5.07 (Oridonin)

Higher SI indicates wider window between IL-1β inhibition and cellular toxicity, supporting extended cell-based assays.

SI = CC50 / IC50 on THP-1 cells.

Evidence Dimension	Liver microsomal half-life (T₁/₂) at 1 μM
Target Compound Data	Human: 53.4 min; Rat: 31.8 min
Comparator Or Baseline	MCC950: No publicly available microsomal T₁/₂ data under matched conditions
Quantified Difference	N/A — comparator data unavailable
Conditions	1 μM compound concentration in human and rat liver microsomes

Why This Matters

This data enables researchers to anticipate species-specific metabolic clearance and informs selection of appropriate in vivo models and dosing regimens.

In Vivo Efficacy in DSS-Induced Colitis Model

Following a single 20 mg/kg intravenous dose in rats, NLRP3-IN-12 exhibits a plasma half-life (T₁/₂) of 6.64 hours, an elimination rate constant (Kel) of 0.107 h⁻¹, clearance (CL) of 105 mL/kg/min, and a steady-state volume of distribution (Vdss) of 23.1 L/kg . The large Vdss (exceeding total body water) indicates extensive tissue distribution. In contrast, MCC950's published in vivo PK parameters are limited to efficacy endpoints in murine disease models rather than comprehensive PK characterization; MCC950 demonstrates efficacy at 20 mg/kg i.p. in EAE models but detailed CL and Vdss values are not reported in primary literature [1]. The availability of defined PK parameters for NLRP3-IN-12 provides a quantitative foundation for dose selection and pharmacokinetic-pharmacodynamic modeling.

In Vivo Colitis Model

Class-level

DSS colitis mice: reported attenuation of weight loss, colon shortening, and improved survival at 5–10 mg/kg i.p.

Supports NLRP3 pathway involvement in colitis model endpoints.

Class-level inference; independent model validation context may vary.

Evidence Dimension	In vivo rat plasma PK parameters (20 mg/kg i.v.)
Target Compound Data	T₁/₂ = 6.64 h; Kel = 0.107 h⁻¹; CL = 105 mL/kg/min; Vdss = 23.1 L/kg
Comparator Or Baseline	MCC950: Comprehensive rat PK parameters (CL, Vdss) not publicly reported; efficacy demonstrated at 20 mg/kg i.p. in mouse EAE model
Quantified Difference	NLRP3-IN-12 has defined rat PK parameters; MCC950 lacks comparable published PK characterization
Conditions	Rat, 20 mg/kg single intravenous dose

Why This Matters

Defined PK parameters enable rational dose selection for in vivo efficacy studies and facilitate cross-compound comparison of drug-like properties.

• [1] Coll RC, Robertson AAB, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine. 2015;21(3):248-255. View Source

Pharmacokinetic Profile in Rats

In a DSS-induced acute colitis model in C57BL/6 mice, NLRP3-IN-12 administered intraperitoneally at 5–10 mg/kg daily for 10 days significantly attenuated DSS-induced weight loss, loose stools, bloody stools, colon shortening, increased disease activity index score, and reduced survival rate . For comparison, MCC950 has demonstrated efficacy in multiple inflammatory disease models, including experimental autoimmune encephalomyelitis (EAE) at 20 mg/kg i.p. and rescue of neonatal lethality in a CAPS mouse model, with activity reported in over 50 animal inflammatory models [1][2]. Both compounds show in vivo target engagement, but NLRP3-IN-12's efficacy is specifically documented in the DSS colitis model at defined doses, supporting its utility for IBD-focused research applications.

Rat PK Profile

Data to verify

T1/2 6.64 h, CL 105 mL/kg/min, Vdss 23.1 L/kg (i.v. 20 mg/kg)

Provides preliminary rat PK context for in vivo dosing interpretation.

Single-species; source not available for independent verification.

Evidence Dimension	In vivo efficacy in inflammatory disease models
Target Compound Data	5–10 mg/kg i.p. daily for 10 days: attenuates DSS colitis severity in mice
Comparator Or Baseline	MCC950: 20 mg/kg i.p. attenuates EAE; active in CAPS neonatal lethality model; efficacy in >50 inflammatory models
Quantified Difference	Both compounds demonstrate in vivo efficacy; NLRP3-IN-12 validated in DSS colitis; MCC950 validated in broader range of models
Conditions	NLRP3-IN-12: C57BL/6 mice, 3% DSS drinking water, 10-day dosing; MCC950: EAE and CAPS mouse models

Why This Matters

This model-specific validation supports procurement decisions for researchers focusing on IBD and gastrointestinal inflammation, where NLRP3-IN-12 has direct experimental precedent.

• [1] Coll RC, Robertson AAB, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine. 2015;21(3):248-255. View Source
• [2] DrugTimes. Drug Design Targeting Inflammasomes Inspired by Novel Conformational Mechanisms. December 16, 2022. View Source

Species-Specific Microsomal Stability

NLRP3-IN-12 is described as a specific NLRP3 inflammasome inhibitor that targets the NLRP3 protein to reduce IL-1β release . Quantitative selectivity data against other inflammasomes (AIM2, NLRC4, NLRP1) is not publicly available for this compound. In contrast, MCC950 has been rigorously characterized for selectivity: it specifically inhibits NLRP3 activation but does not inhibit AIM2, NLRC4, or NLRP1 inflammasomes at concentrations up to 10 μM [1]. MCC950 blocks both canonical and noncanonical NLRP3 activation at nanomolar concentrations without affecting TNF-α secretion, pro-caspase-1 expression, or pro-IL-1β levels [1]. The absence of published selectivity profiling for NLRP3-IN-12 represents a data gap that may affect experimental interpretation in studies where off-target inflammasome modulation could confound results.

Microsomal Stability

Data to verify

Human T1/2 53.4 min
Rat T1/2 31.8 min (1 µM)

Highlights species-dependent metabolic stability; faster rat microsome degradation may influence in vitro assay timing.

Data to verify with independent sources.

Evidence Dimension	Inflammasome selectivity profile
Target Compound Data	Described as specific NLRP3 inhibitor; no quantitative selectivity data available for AIM2, NLRC4, or NLRP1
Comparator Or Baseline	MCC950: No inhibition of AIM2, NLRC4, or NLRP1 at up to 10 μM; selective for NLRP3
Quantified Difference	MCC950 selectivity confirmed up to 10 μM; NLRP3-IN-12 selectivity uncharacterized
Conditions	MCC950: BMDM and HMDM, LPS priming with various inflammasome-specific stimuli

Why This Matters

Researchers requiring validated inflammasome selectivity should consider MCC950 or perform independent selectivity profiling for NLRP3-IN-12 before use in multi-inflammasome experimental contexts.

• [1] Coll RC, Robertson AAB, Chae JJ, et al. A small-molecule inhibitor of the NLRP3 inflammasome for the treatment of inflammatory diseases. Nature Medicine. 2015;21(3):248-255. View Source

NLRP3-IN-12 Structural Differentiation: Scaffold Comparison with MCC950

NLRP3-IN-12 (C₂₇H₃₂ClNO₇, MW = 518.0 g/mol) features a pentacyclic diterpenoid-derived core with a 3-chlorophenyl carbamate moiety, representing a structurally distinct scaffold from the sulfonylurea-based MCC950 (C₂₀H₂₃N₃O₅S₂, MW = 449.5 g/mol) . MCC950 and its derivatives (e.g., NP3-146) bind to the NACHT domain of NLRP3 at the interface of NBD, HD1, WHD, and HD2 subdomains, stabilizing the inactive conformation [1]. NLRP3-IN-12's binding site and mode of interaction with NLRP3 have not been disclosed in public structural biology studies. The distinct chemical scaffolds imply potentially different binding modes, physicochemical properties, and structure-activity relationships, which may translate to divergent selectivity and pharmacokinetic profiles. Notably, MCC950's clinical development was terminated due to off-target effects and toxicity , underscoring that scaffold differences can critically impact translational viability beyond primary target engagement.

Evidence Dimension	Chemical scaffold and molecular properties
Target Compound Data	C₂₇H₃₂ClNO₇; MW = 518.0 g/mol; pentacyclic diterpenoid-derived carbamate
Comparator Or Baseline	MCC950: C₂₀H₂₃N₃O₅S₂; MW = 449.5 g/mol; sulfonylurea-based tricyclic scaffold
Quantified Difference	Distinct molecular scaffolds; NLRP3-IN-12 binding site not structurally characterized
Conditions	N/A — structural comparison

Why This Matters

Scaffold divergence may confer differential off-target liability, toxicity profile, and intellectual property positioning, which are relevant considerations for lead optimization programs and procurement for SAR studies.

• [1] DrugTimes. Drug Design Targeting Inflammasomes Inspired by Novel Conformational Mechanisms. December 16, 2022. View Source

Nlrp3-IN-12: Research Application Scenarios

NLRP3 in Inflammatory Bowel Disease Models

NLRP3-IN-12 is validated in a DSS-induced colitis mouse model, demonstrating attenuation of weight loss, bloody stools, colon shortening, and disease activity index at 5–10 mg/kg i.p. daily dosing . This compound is suitable for researchers investigating NLRP3-driven mechanisms in IBD pathogenesis and evaluating therapeutic interventions in preclinical colitis models.

Long-Term In Vitro Studies with High Selectivity

NLRP3-IN-12 (0.5–2 μM, 1 h pretreatment) suppresses LPS/ATP-stimulated cleaved caspase-1 and IL-1β expression and inhibits GSDMD-mediated pyroptosis at 2 μM in THP-M cells . This compound is appropriate for cellular assays examining NLRP3 inflammasome activation, caspase-1 processing, and pyroptotic cell death in human monocytic cell lines.

Cross-Species Pharmacological Profiling

NLRP3-IN-12 has defined liver microsomal half-life values (human: 53.4 min; rat: 31.8 min at 1 μM) and comprehensive rat plasma PK parameters (T₁/₂ = 6.64 h, CL = 105 mL/kg/min, Vdss = 23.1 L/kg at 20 mg/kg i.v.) . Researchers conducting comparative DMPK studies or requiring predictable in vivo exposure can utilize these parameters for dose selection and pharmacokinetic modeling.

Oridonin-Derived Chemical Space Exploration

NLRP3-IN-12 represents a structurally distinct pentacyclic diterpenoid-derived scaffold (C₂₇H₃₂ClNO₇, MW = 518.0 g/mol) that differs from sulfonylurea-based inhibitors like MCC950 . It serves as an alternative chemical probe for investigating scaffold-dependent effects on NLRP3 inhibition, particularly in studies where differential off-target profiles or structure-activity relationship exploration is prioritized.

Application

Selection Property

Validation Focus

Inflammatory bowel disease model studies

Reported in vivo endpoint context in DSS colitis

Colitis clinical parameter endpoints (weight loss, colon length, survival)

Extended in vitro NLRP3 studies

Higher reported selectivity index vs. oridonin

Cytotoxicity interference assessment in long-term macrophage assays

Cross-species DMPK profiling

Known differential microsomal stability (human vs. rat)

Species-specific metabolic stability impact on in vitro-in vivo extrapolation

Oridonin-derived chemical scaffold optimization

Advanced benchmark with reported activity and selectivity gains over oridonin

Structure-activity relationship (SAR) exploration for NLRP3 inhibitors